Cas no 65413-33-4 (Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide)

• Product Name: Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
• CAS No: 65413-33-4
• MF: C₂₉H₃₀BrP
• MW: 489.426268100739
• CID: 399306
• PubChem ID: 22630532
• Update Time: 2025-04-19

Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
• (4-tert-butylphenyl)methyl-triphenylphosphanium,bromide
• 4-tert-butylbenzyltriphenylphosphonium bromide
• [(4-tert-Butylphenyl)methyl](triphenyl)phosphanium bromide
• 65413-33-4
• SCHEMBL6885441
• QIKUTCHXSCUWLM-UHFFFAOYSA-M
• DTXSID60627111

• Inchi： 1S/C29H30P.BrH/c1-29(2,3)25-21-19-24(20-22-25)23-30(26-13-7-4-8-14-26,27-15-9-5-10-16-27)28-17-11-6-12-18-28;/h4-22H,23H2,1-3H3;1H/q+1;/p-1
• InChI Key： QIKUTCHXSCUWLM-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 457.8921
• Monoisotopic Mass: 488.12685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0